2-[2-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]-1H-isoindole-1,3(2H)-dione
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Overview
Description
The compound “2-[2-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]-1H-isoindole-1,3(2H)-dione” is a chemical compound with a molecular weight of 196.23 . It is also known as 2-{2-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid .
Molecular Structure Analysis
The IUPAC name for this compound is (2-methylimidazo[2,1-b][1,3]thiazol-6-yl)acetic acid . The InChI code for this compound is 1S/C8H8N2O2S/c1-5-3-10-4-6(2-7(11)12)9-8(10)13-5/h3-4H,2H2,1H3,(H,11,12) .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 196.23 .Scientific Research Applications
Antimicrobial Activity
2-[2-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]-1H-isoindole-1,3(2H)-dione and its derivatives have been explored for their potential antimicrobial properties. One study synthesized various derivatives of 1,3-thiazolidinone, further modified to obtain compounds with potential antibacterial and antifungal activities. The effectiveness of these compounds was tested against bacterial species like B. subtilis, K. pneumoniae, P. aeruginosa, S. aureus, and fungal species like A. fumigatus and C. albicans (Jat, Salvi, Talesara, & Joshi, 2006).
Photophysical Properties
The photophysical properties of certain derivatives of this compound have been investigated. A particular study focused on excited-state intramolecular proton transfer chromophores derived from this compound, analyzing their behavior using UV-visible and fluorescence spectroscopy in various solvents. The study highlighted the fluorescence and thermal stability of these compounds, with theoretical computations supporting the findings (Deshmukh & Sekar, 2015).
Potential Antipsychotic Properties
There's research into the potential antipsychotic properties of derivatives of this compound. A study synthesized a series of these derivatives, examining their affinities for serotonin receptors and inhibitory properties against phosphodiesterase 10A. The most promising compound was further studied for its safety and potential antipsychotic effects in a behavioral model of schizophrenia (Czopek et al., 2020).
Cancer Research
Some derivatives have been synthesized and evaluated for potential anticancer activity. For instance, a study synthesized a series of derivatives, some of which were tested against a breast cancer cell line. The results compared favorably to the standard anticancer drug doxorubicin, suggesting potential utility in cancer treatment (Hosny, Zaki, Mokbel, & Abdelhamid, 2019).
Safety and Hazards
Properties
IUPAC Name |
2-[2-(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]isoindole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2S/c1-10-8-18-9-11(17-16(18)22-10)6-7-19-14(20)12-4-2-3-5-13(12)15(19)21/h2-5,8-9H,6-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLDIPCZNGYYKB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2S1)CCN3C(=O)C4=CC=CC=C4C3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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